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Compound of Interest

Compound Name:
1H-Pyrazole, 3,4-dimethyl-5-

phenyl-

CAS No.: 13618-35-4

Cat. No.: B8799444

Get Quote

Executive Safety Summary
Compound: 1H-Pyrazole, 3,4-dimethyl-5-phenyl- CAS: 13735-24-5 Physical State: Solid

(typically white to off-white powder).

This guide supersedes generic safety templates. It is designed for researchers handling

substituted pyrazoles in drug discovery and organic synthesis. While specific toxicological data

for this exact isomer is limited, structural analogs (phenyl-pyrazoles) are established

pharmaceutical intermediates with potential kinase-inhibitory activity. Treat this compound as a

bioactive irritant with potential acute oral toxicity.

Immediate Hazard Profile (GHS Inference):

H302: Harmful if swallowed.[1][2][3][4]

H315: Causes skin irritation.[1][4][5][6][7]

H319: Causes serious eye irritation.[1][2][4][6][7][8]
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H335: May cause respiratory irritation.[4][6][7]

Risk Assessment & Biological Logic
As scientists, we do not simply "follow rules"; we mitigate specific biological mechanisms.

The Mechanism: Pyrazole derivatives often act as pharmacophores, binding to protein active

sites (e.g., kinases). Transdermal absorption or inhalation of dust can lead to systemic

exposure.

The Vector: As a solid, the primary risk is dust generation during weighing and aerosolization

during transfer.

The Solvation Factor: Once dissolved in organic solvents (DCM, DMF, DMSO), the

permeation rate through standard gloves increases exponentially.

PPE Matrix: The Barrier System
The following PPE selection is based on the state of the matter (Solid vs. Solvated).
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Protection Zone Equipment Standard
Technical Specification &
Logic

Ocular
Chemical Splash Goggles (Not

Safety Glasses)

Why: Pyrazoles are severe eye

irritants (H319). Safety glasses

allow dust entry from the side.

Goggles must be ANSI Z87.1+

rated with indirect venting to

prevent fogging while blocking

dust.

Dermal (Hands) Double Gloving Strategy

Inner Layer: 4 mil (0.10mm)

Nitrile (inspection layer).Outer

Layer (Solid): 5-8 mil

Nitrile.Outer Layer (Solvated):

If using DCM/Chloroform, use

Silver Shield (Laminate) or

Viton. Nitrile degrades in <5

mins with halogenated

solvents, carrying the pyrazole

through the skin.

Respiratory Engineering Controls First

Primary: Certified Chemical

Fume Hood (Face velocity: 80-

100 fpm).Secondary

(Spill/Cleaning): N95 or P100

particulate respirator if outside

the hood.

Body Lab Coat + Tyvek Sleeves

Standard cotton lab coats are

porous. Use disposable Tyvek

sleeves during weighing to

prevent dust accumulation on

wrists/forearms (a common

contact dermatitis site).

Operational Workflow & Logic
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The following diagram illustrates the critical control points (CCPs) where exposure risk is

highest.

Critical Exposure Zones

1. Storage
(Dry, Ambient, Dark)

2. Weighing
(Static Control)

 Transport in
Secondary Cont. 3. Solvation

(Solvent Specifics)
 Fume Hood Only 4. Reaction

(Closed System)
 Add via Syringe/Funnel 5. Disposal

(Segregated)
 Quench & Sep.

Click to download full resolution via product page

Figure 1: Operational lifecycle of 1H-Pyrazole, 3,4-dimethyl-5-phenyl-.[1] Note the critical

exposure zones during weighing and solvation where dust/vapor generation is highest.

Step-by-Step Handling Protocol
Phase A: Weighing (The Highest Risk Step)
Substituted pyrazoles are often electrostatic. Static charge causes powder to "jump,"

contaminating the balance and the user.

Preparation: Place an anti-static gun or ionizer inside the fume hood.

Setup: Line the balance area with a disposable absorbent mat (benchkote).

Transfer: Do not use a spatula directly from the stock bottle if possible. Tap powder gently

into a pre-tared weighing boat.

Hygiene: Wipe the exterior of the stock bottle with a Kimwipe dampened in ethanol before

returning it to storage. This prevents "creeping" contamination on the bottle threads.

Phase B: Solvation & Reaction
Solvent Choice: If dissolving in Dimethylformamide (DMF) or Dimethyl Sulfoxide (DMSO), be

hyper-vigilant. These solvents are "skin penetrants" and will carry the pyrazole directly into

your bloodstream.

Technique: Add solvent to the solid, not solid to the solvent, to minimize splash risk.
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Temperature: If heating the reaction, ensure a reflux condenser is active. Pyrazoles have

relatively high boiling points but can sublime or co-distill.

Phase C: Spill Management (Dry)
Isolate: Inform nearby personnel.

PPE Upgrade: Put on a P100 respirator if the spill is >1 gram and outside a hood.

Method: Do not dry sweep (creates dust). Cover with a wet paper towel (water or ethanol) to

dampen the powder, then wipe up.

Disposal: Place waste in a sealed bag labeled "Hazardous Debris - Pyrazole."

Disposal & Environmental Stewardship
Do not pour down the drain.[2][3][4][7][9][10] Pyrazoles are nitrogen-heterocycles that can

persist in aquatic environments (H412 equivalent).

Waste Stream Composition Disposal Method

Solid Waste
Contaminated gloves,

weighing boats, paper towels.

Solid Hazardous Waste Bin.

Incineration is required.

Liquid Waste (Halogenated)
Pyrazole dissolved in DCM,

Chloroform.
Halogenated Organic Waste.

Liquid Waste (Non-Halo)
Pyrazole dissolved in Acetone,

Ethanol, DMF.

Non-Halogenated Organic

Waste.

Aqueous Waste Mother liquors from workup.

Aqueous Toxic Waste. Check

pH before disposal; do not mix

with oxidizers.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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